![molecular formula C17H14FN3O4 B2460754 2-(4-(4-fluorophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(furan-2-ylmethyl)acetamide CAS No. 1226435-78-4](/img/structure/B2460754.png)
2-(4-(4-fluorophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(furan-2-ylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-(4-fluorophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C17H14FN3O4 and its molecular weight is 343.314. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal Structure and Biological Activity
A study on a related compound, focusing on its synthesis, crystal structure, and biological activity, revealed moderate herbicidal and fungicidal activities. The structural analysis was conducted using NMR, RMS, and single-crystal X-ray diffraction, highlighting the importance of intramolecular hydrogen bonds and weak pi-pi interactions in its activity (霍静倩 et al., 2016).
Radiosynthesis for PET Imaging
Another study described the radiosynthesis of a selective radioligand for imaging the translocator protein (18 kDa) with PET, utilizing a compound within a series that includes a fluorine atom for labeling with fluorine-18. This process is crucial for in vivo imaging, demonstrating the potential of fluorinated compounds in diagnostic applications (Dollé et al., 2008).
Anti-Lung Cancer Activity
Research on novel fluoro-substituted compounds showed significant anti-lung cancer activity at low concentrations compared to a reference drug, suggesting the therapeutic potential of such compounds in oncology (Hammam et al., 2005).
Coordination Complexes and Antioxidant Activity
A study on pyrazole-acetamide derivatives synthesized coordination complexes that demonstrated significant antioxidant activity. This suggests their potential application in developing treatments for oxidative stress-related diseases (Chkirate et al., 2019).
Anticonvulsant Activities
Research on α-acetamido-N-benzylacetamide derivatives, specifically targeting α-furan-2-yl variants, showed excellent protection against seizures in mice. This points to the development of new anticonvulsant drugs (Kohn et al., 1993).
Chemoselective Acetylation
A study on chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide highlights a process optimization for the synthesis of antimalarial drugs, showcasing the role of specific acetamides in drug synthesis (Magadum & Yadav, 2018).
Properties
IUPAC Name |
2-[4-(4-fluorophenyl)-2,3-dioxopyrazin-1-yl]-N-(furan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FN3O4/c18-12-3-5-13(6-4-12)21-8-7-20(16(23)17(21)24)11-15(22)19-10-14-2-1-9-25-14/h1-9H,10-11H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOOXPZYVOVKCCS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC(=O)CN2C=CN(C(=O)C2=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.